Cas no 6129-65-3 ((3-Bromo-2,3-dimethylbutan-2-yl)propanedinitrile)

• Product Name: (3-Bromo-2,3-dimethylbutan-2-yl)propanedinitrile
• CAS No: 6129-65-3
• MF: C₉H₁₃BrN₂
• MW: 229.116921186447
• CID: 2835154
• PubChem ID: 15310718
• Update Time: 2025-04-21

(3-Bromo-2,3-dimethylbutan-2-yl)propanedinitrile Chemical and Physical Properties

Names and Identifiers

• (3-Bromo-2,3-dimethylbutan-2-yl)propanedinitrile
• 6129-65-3
• DTXSID30571253

• Inchi： 1S/C9H13BrN2/c1-8(2,9(3,4)10)7(5-11)6-12/h7H,1-4H3
• InChI Key： AABKPOKGLLQUIU-UHFFFAOYSA-N
• SMILES： BrC(C)(C)C(C)(C)C(C#N)C#N

Computed Properties

• Exact Mass: 228.02621Da
• Monoisotopic Mass: 228.02621Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 47.6Ų